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Compound of Interest

Compound Name: Cu(II)-Elesclomol

Cat. No.: B15605583

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of Cu(II)-Elesclomol, a complex of the

anticancer agent Elesclomol and copper (II) ions. The following procedural guidance is

designed to answer specific operational questions and build a foundation of trust in laboratory

safety practices.

Personal Protective Equipment (PPE)
When handling Cu(II)-Elesclomol, a comprehensive approach to personal protection is critical

to minimize exposure and ensure safety. The following personal protective equipment is

recommended.[1][2][3]

Eye and Face Protection:

Chemical splash goggles or a face shield should be worn at all times to protect against

splashes.[1][4]

Skin Protection:
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Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Gloves should be inspected for degradation or punctures before each use and disposed of

properly after handling the compound.[1][4]

Body Protection: A flame-retardant lab coat or a chemical-resistant apron should be worn

over personal clothing to protect against spills.[1]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood, to minimize the inhalation of any dust or vapors.[1][5]

If a fume hood is not available and there is a potential for airborne particulates, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates should

be used.[1][4]

Foot Protection:

Closed-toe shoes are mandatory in any laboratory setting where hazardous chemicals are

handled.[1]

Quantitative Data Summary
Proper storage and handling are crucial for maintaining the stability and efficacy of Cu(II)-
Elesclomol and its components.
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Parameter Value Source

Elesclomol Powder Storage -20°C for ≥ 4 years [6][7]

-20°C for 3 years [5][8]

4°C for 2 years [5]

Elesclomol Solution Storage -80°C for 1 year [5][8]

-20°C for 1 month to 6 months [5][8]

Cu(II)-Elesclomol Solution

Storage
-80°C for 6 months [9]

-20°C for 1 month [9]

Elesclomol Solubility in DMSO 80 mg/mL [8]

25 mg/mL [7]

Elesclomol Solubility in

Dimethyl Formamide
30 mg/mL [7]

Elesclomol Solubility in Ethanol ~0.1 mg/mL [7]

Experimental Protocol: Safe Handling of Cu(II)-
Elesclomol
This protocol outlines the step-by-step procedure for the safe handling of Cu(II)-Elesclomol,
from preparation to disposal.

1. Preparation and Engineering Controls:

Before handling the compound, ensure that a certified chemical fume hood is operational.[1]

Verify that an emergency eyewash station and safety shower are readily accessible.[1][5]

Prepare all necessary materials, including appropriate solvents, vials, and measurement

tools, within the fume hood.
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2. Donning Personal Protective Equipment (PPE):

Wear a lab coat, closed-toe shoes, and appropriate chemical-resistant gloves (e.g., nitrile).[1]

[4]

Put on chemical splash goggles or a face shield.[1][4]

3. Handling and Use:

All handling of the solid compound and preparation of solutions must be performed within the

chemical fume hood to control for potential inhalation of dust or fumes.[1][5]

Use appropriate tools, such as spatulas and weigh boats, to handle the solid compound,

avoiding the creation of dust.[1]

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Keep containers tightly sealed when not in use.[5]

4. Spills and Emergency Procedures:

In case of skin contact, wash the affected area thoroughly with soap and water.[5]

If the compound comes into contact with the eyes, rinse cautiously with water for several

minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[5]

For inhalation, move the individual to fresh air. If breathing difficulties arise, seek medical

attention.[5]

In the event of a spill, prevent further leakage if it is safe to do so. Absorb the spill with an

inert, non-combustible material (e.g., diatomite, universal binders) and collect it for disposal.

[5]

5. Disposal Plan:

All waste materials, including empty containers, contaminated gloves, and spilled material,

must be disposed of as hazardous waste.
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Keep waste in suitable, closed containers for disposal.[4]

Follow all local, state, and federal regulations for hazardous waste disposal. Do not release

into the environment.[4]

Workflow for Safe Handling of Cu(II)-Elesclomol
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Cu(II)-Elesclomol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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